Cas no 2171518-65-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid
• CAS No: 2171518-65-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6463380
• PubChem ID: 165748307
• Update Time: 2025-05-24

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid
• 2171518-65-1
• EN300-1493519
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]morpholine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-3-12-26(2,24(31)28-13-14-33-16-22(28)23(29)30)27-25(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,3,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： PKJJIIVSEKRZIX-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(=O)O)C1)C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid (CAS No. 2171518-65-1)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid (CAS No. 2171518-65-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-L-Nle-OH, is a derivative of morpholine and features a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions and its ability to protect the amino group from unwanted reactions. The Nle (norleucine) moiety, on the other hand, is an amino acid analog that is often incorporated into peptides and proteins to modulate their biological activity. The combination of these functional groups in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid makes it a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of Fmoc-L-Nle-OH in the synthesis of peptides and peptidomimetics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-L-Nle-OH can be effectively used to synthesize peptides with enhanced stability and bioavailability. The researchers found that the Fmoc protecting group significantly improved the yield and purity of the final peptide products, making it an attractive choice for large-scale production.

In addition to its use in peptide synthesis, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid has also shown promise in the development of small molecule inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and biological evaluation of a series of small molecules derived from Fmoc-L-Nle-OH. These compounds exhibited potent inhibitory activity against specific enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

The morpholine ring present in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid contributes to its solubility and stability, making it suitable for use in both aqueous and organic solvents. This property is particularly advantageous in pharmaceutical formulations, where solubility and stability are critical factors for drug delivery and efficacy.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with the appropriate carboxylic acid or ester. The final step involves deprotection under mild conditions to yield the desired product. The process can be optimized using modern synthetic techniques such as solid-phase synthesis and microwave-assisted reactions to improve efficiency and reduce reaction times.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylmorpholine-3-carboxylic acid (CAS No. 2171518-65-1) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of bioactive molecules, particularly peptides and small molecule inhibitors. Ongoing research continues to explore new applications and optimizations for this compound, further solidifying its importance in the field.